N'-(3-chlorophenyl)-N-cyclohexyl-N-isopropylurea

• IUPAC Name: 3-(3-chlorophenyl)-1-cyclohexyl-1-propan-2-ylurea
• InChI: InChI=1S/C16H23ClN2O/c1-12(2)19(15-9-4-3-5-10-15)16(20)18-14-8-6-7-13(17)11-14/h6-8,11-12,15H,3-5,9-10H2,1-2H3,(H,18,20)
• InChI Key: SNGVMPVHZYMAKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1CCCCC1)C(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol
• CAS No.: 197171-00-9

Description

N-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea (NCIPU) is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a white, crystalline solid with a melting point of 73-74°C. NCIPU is a versatile compound that has been used in a variety of scientific applications, including synthesis, drug delivery, and biochemical and physiological studies.

Scientific Research Applications

N'-(3-chlorophenyl)-N-cyclohexyl-N-isopropylurea has been used in a variety of scientific research applications, including drug delivery, biochemical and physiological studies, and synthesis. It has been used in the development of new drugs, as well as in the study of the biochemical and physiological effects of drugs. This compound has also been used in the synthesis of other compounds, such as peptides and proteins.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

A compound with a similar structure, carbonyl cyanide m-chlorophenyl hydrazone (cccp), is known to act as a chemical inhibitor of oxidative phosphorylation . It is a nitrile, hydrazone, and protonophore that causes an uncoupling of the proton gradient established during the normal activity of electron carriers in the electron transport chain .

Biochemical Pathways

For instance, CCCP disrupts mitochondrial function, which can lead to chromosomal instability . Another compound, Chlorpropham, is degraded through its initial hydrolysis to yield 3-chloroaniline (3-CA) as a major metabolic product .

Result of Action

Cccp, a compound with a similar structure, has been reported to cause the gradual destruction of living cells and death of the organism .

Advantages and Limitations for Lab Experiments

N'-(3-chlorophenyl)-N-cyclohexyl-N-isopropylurea has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. However, it is also not very stable and can be degraded by light and heat. Additionally, this compound is not approved for use in humans, so caution should be taken when using it in laboratory experiments.

Future Directions

N'-(3-chlorophenyl)-N-cyclohexyl-N-isopropylurea has a wide range of potential applications in scientific research. It can be used in the development of new drugs, as well as in the study of the biochemical and physiological effects of drugs. It can also be used in the synthesis of other compounds, such as peptides and proteins. Additionally, this compound may be useful in the development of new drug delivery systems, as well as in the study of neuroprotective agents. Finally, further research is needed to further understand the biochemical and physiological effects of this compound and its potential applications in drug development and drug delivery.

Synthesis Methods

N'-(3-chlorophenyl)-N-cyclohexyl-N-isopropylurea can be synthesized using a variety of methods. The most common method involves the reaction of 3-chlorophenol and cyclohexyl isopropylurea in an organic solvent, such as dimethylformamide (DMF). The reaction is carried out at room temperature, and the product is then isolated by precipitation.